Cas no 2413868-39-8 (tert-butyl N-(7-hydroxy-4-methylquinolin-2-yl)carbamate)

• Product Name: tert-butyl N-(7-hydroxy-4-methylquinolin-2-yl)carbamate
• CAS No: 2413868-39-8
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 5674286
• PubChem ID: 165768142
• Update Time: 2025-06-14

tert-butyl N-(7-hydroxy-4-methylquinolin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26664795
• tert-butyl N-(7-hydroxy-4-methylquinolin-2-yl)carbamate
• 2413868-39-8

• Inchi： 1S/C15H18N2O3/c1-9-7-13(17-14(19)20-15(2,3)4)16-12-8-10(18)5-6-11(9)12/h5-8,18H,1-4H3,(H,16,17,19)
• InChI Key： SXCAFSUFGWKPDP-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C)=C2C=CC(=CC2=N1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-butyl N-(7-hydroxy-4-methylquinolin-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(7-hydroxy-4-methylquinolin-2-yl)carbamate (CAS No. 2413868-39-8)

The compound tert-butyl N-(7-hydroxy-4-methylquinolin-2-yl)carbamate (CAS No. 2413868-39-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a quinoline core with a hydroxy and methyl substitution, makes it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in medicinal chemistry.

In recent years, the search for bioactive quinoline derivatives has surged, driven by their diverse pharmacological properties. The presence of the tert-butyl carbamate group in this compound enhances its stability and reactivity, making it a versatile building block for synthesizing more complex molecules. This aligns with the current trend in green chemistry and sustainable synthesis, where efficiency and environmental considerations are paramount.

One of the most frequently asked questions about tert-butyl N-(7-hydroxy-4-methylquinolin-2-yl)carbamate revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents, which is crucial for its application in catalytic reactions and ligand design. Its stability at room temperature further adds to its practicality in laboratory settings.

The compound's quinoline scaffold is a hotspot for researchers exploring anticancer and antimicrobial agents. With the rise of antibiotic resistance and the need for targeted cancer therapies, molecules like tert-butyl N-(7-hydroxy-4-methylquinolin-2-yl)carbamate are being rigorously tested for their efficacy. Its structural features allow for easy modification, enabling the creation of derivatives with enhanced biological activity.

Another area of interest is the compound's role in fluorescence-based applications. The hydroxyquinoline moiety is known for its luminescent properties, making it a candidate for sensor development and imaging technologies. This aligns with the increasing demand for non-invasive diagnostic tools in healthcare.

From a synthetic chemistry perspective, the carbamate protection strategy employed in this compound is a topic of discussion among organic chemists. The tert-butyl group offers a balance between protection and deprotection ease, which is critical in multi-step syntheses. This has implications for the production of peptide mimetics and other biologically active molecules.

In conclusion, tert-butyl N-(7-hydroxy-4-methylquinolin-2-yl)carbamate (CAS No. 2413868-39-8) is a multifaceted compound with broad potential in pharmaceuticals, materials science, and chemical synthesis. Its relevance to current research trends, such as drug discovery and sustainable chemistry, ensures its continued prominence in scientific literature and industrial applications.